![molecular formula C23H19FN2O2 B5291307 N-(2-(2-fluorophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide](/img/structure/B5291307.png)
N-(2-(2-fluorophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-(2-fluorophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide, also known as FABP4 inhibitor, is a chemical compound that has recently gained attention in scientific research due to its potential therapeutic benefits.
Mechanism of Action
N-(2-(2-fluorophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide inhibitor works by binding to and inhibiting the activity of this compound, a protein that plays a crucial role in the transport and metabolism of fatty acids. By inhibiting this compound, this compound inhibitor can prevent the accumulation of fatty acids in tissues, reduce inflammation, and improve insulin sensitivity.
Biochemical and Physiological Effects:
Studies have shown that this compound inhibitor can reduce body weight, improve glucose tolerance, and lower serum lipid levels in animal models of obesity and type 2 diabetes. Additionally, this compound inhibitor has been shown to inhibit the growth and metastasis of cancer cells in vitro and in vivo.
Advantages and Limitations for Lab Experiments
The advantages of using N-(2-(2-fluorophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide inhibitor in lab experiments include its specificity and potency, as well as its ability to target a specific protein involved in lipid metabolism. However, the limitations include the potential for off-target effects and the need for further studies to determine the optimal dosage and treatment duration.
Future Directions
For N-(2-(2-fluorophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide inhibitor research include investigating its potential therapeutic applications in other diseases, such as non-alcoholic fatty liver disease and cardiovascular disease. Additionally, further studies are needed to determine the optimal dosage and treatment duration, as well as the potential side effects of long-term use. Finally, the development of more potent and selective this compound inhibitors may lead to the development of novel therapeutics for various diseases.
In conclusion, this compound inhibitor is a promising chemical compound that has potential therapeutic benefits in various diseases. Its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is needed to fully understand the potential of this compound inhibitor as a therapeutic agent.
Synthesis Methods
The synthesis method of N-(2-(2-fluorophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide inhibitor involves several steps, including the reaction of 2-fluorobenzaldehyde with 4-methylphenylamine to form the intermediate, which is then reacted with N-(2-bromoethyl)benzamide to obtain the final product. The purity and yield of the compound can be improved through various purification techniques, such as column chromatography or recrystallization.
Scientific Research Applications
N-(2-(2-fluorophenyl)-1-{[(4-methylphenyl)amino]carbonyl}vinyl)benzamide inhibitor has been extensively studied for its potential therapeutic applications in various diseases, including obesity, type 2 diabetes, atherosclerosis, and cancer. It is believed that this compound inhibitor can reduce inflammation, improve insulin sensitivity, and inhibit tumor growth by regulating lipid metabolism and signaling pathways.
Properties
IUPAC Name |
N-[(E)-1-(2-fluorophenyl)-3-(4-methylanilino)-3-oxoprop-1-en-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19FN2O2/c1-16-11-13-19(14-12-16)25-23(28)21(15-18-9-5-6-10-20(18)24)26-22(27)17-7-3-2-4-8-17/h2-15H,1H3,(H,25,28)(H,26,27)/b21-15+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CBEBBSBSIKLBRR-RCCKNPSSSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)C(=CC2=CC=CC=C2F)NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)NC(=O)/C(=C\C2=CC=CC=C2F)/NC(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19FN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
374.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.